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Compound of Interest

Compound Name: HZS60

Cat. No.: B15578316

Get Quote

Contrary to what its name might suggest to a laboratory professional, "HZS60" is not a

chemical compound but a model designation for a stationary concrete batching plant with a

theoretical output of 60 cubic meters of concrete per hour.[1][2][3][4][5] Proper disposal of such

industrial machinery involves a systematic decommissioning process that prioritizes safety,

environmental protection, and regulatory compliance. This guide provides a step-by-step

approach for the proper disposal of an HZS60 concrete batching plant.

Phase 1: Pre-Disposal Planning and Assessment
A successful decommissioning project begins with meticulous planning.[6] This initial phase is

critical for ensuring safety and regulatory adherence throughout the disposal process.

Key Steps:

Form a Decommissioning Team: Assemble a team of qualified personnel, including

engineers, safety officers, and environmental specialists. Only trained and experienced

technicians should be permitted to perform the dismantling and repair work.[7]

Conduct a Thorough Site Assessment: Before any dismantling begins, a comprehensive

assessment of the machinery and the site is essential.[8][9] This includes:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15578316#bc-rfq
https://www.benchchem.com/product/b15578316/docs?utm_src=pdf-body#understanding-hzs60-disposal-a-guide-to-decommissioning-concrete-batching-plants
https://batchingplantsupplier.com/concrete-mixing-plant/hzs60-concrete-batching-plant/
https://www.scribd.com/document/362539172/60m-h-Concrete-Batching-Plant
https://www.cndasion.com/concrete-batching-plant/hzs60-concrete-batching-plant.html
https://www.yilimach.com/hzs60-concrete-batching-plant/
https://lutonmachinery.com/hzs60-concrete-batching-plant/
https://www.benchchem.com/product/b15578316/docs?utm_src=pdf-body#understanding-hzs60-disposal-a-guide-to-decommissioning-concrete-batching-plants
https://www.oacsinc.com/2024/04/29/industrial-equipment-disassembly-best-practices-safe-uninstallation/
https://vnmaritech.com/en/dich-vu/mot-so-ky-nang-an-toan-trong-thao-lap-va-sua-chua-may-moc-thiet-bi-cong-nghiep.html
https://www.okonrecycling.com/industrial-scrap-metal-recycling/steel-and-aluminum/osha-regulations-dismantling-industrial-machinery/
https://kenter.com.au/a-guide-to-industrial-machinery-before-shipping/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Materials Survey: Identify and locate any hazardous materials within the plant,

such as asbestos in insulation, lead-based paints, PCBs in electrical components, mercury

in switches, and various industrial oils and chemicals.[8]

Structural Integrity Analysis: Evaluate the structural stability of the plant components to

prevent unexpected collapses during dismantling.[8]

Environmental Site Assessment: Check for potential soil and groundwater contamination

from years of operation. Water and soil testing may be necessary.[8]

Develop a Detailed Decommissioning Plan: This plan should outline the entire disposal

process, including:

A step-by-step dismantling procedure.[7]

A hazardous materials management plan.[8]

A waste management plan for categorizing, handling, and disposing of all materials.

A comprehensive safety plan, including lockout/tagout procedures to control hazardous

energy.[8][9]

Phase 2: Dismantling and Segregation of Materials
The physical dismantling of the HZS60 plant requires a methodical approach to ensure the

safety of the workers and to maximize the potential for recycling.

Procedural Steps:

Disconnect all Utilities: Ensure all power, water, and other utility sources are completely

disconnected. Implement strict lockout/tagout procedures to prevent any accidental

activation of machinery.[9]

Systematic Dismantling: Begin by removing external components like guards and covers to

access the main structure.[9] Then, proceed with the disassembly of the major systems of

the HZS60 plant.
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Material Segregation: As components are dismantled, they should be sorted into different

waste streams. This is crucial for efficient recycling and proper disposal.[10]

Component Breakdown and Disposal Pathways
The HZS60 plant is comprised of several key systems, each with its own set of components

and materials. The following table summarizes these components and their likely disposal

routes.

Component
System

Key Parts Typical Materials
Recommended
Disposal Method

Mixing System
Twin-shaft concrete

mixer (e.g., JS1000)

Steel, iron alloys,

wear-resistant liners
Scrap metal recycling

Weighing System

Aggregate, cement,

water, and additive

scales

Steel, electronic

components (load

cells)

Scrap metal recycling;

e-waste for electronics

Conveying System
Belt conveyor, screw

conveyor
Rubber, steel, PVC

Scrap metal recycling;

landfill for worn belts

Storage System
Cement silos,

aggregate bins

Steel, bolted

connections
Scrap metal recycling

Control System
PLC, control panel,

wiring

Plastics, copper

wiring, electronic

components

E-waste recycling

Dust Collection Bag filters, ducting Steel, fabric filters

Scrap metal recycling;

hazardous waste if

contaminated

Phase 3: Waste Management and Site Remediation
Proper management of the waste generated during dismantling is a critical aspect of the

disposal process, with a strong emphasis on recycling and environmental protection.

Key Protocols:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://relopack.com/en/how-to-dismantle-machinery-safely-and-efficiently-practical-step-by-step-guide/
https://www.benchchem.com/product/b15578316/docs?utm_src=pdf-body#understanding-hzs60-disposal-a-guide-to-decommissioning-concrete-batching-plants
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Waste Disposal: Any identified hazardous materials must be handled and

disposed of in accordance with local and national regulations.[8] This includes proper

labeling, packaging in approved containers, and transportation to licensed disposal facilities.

[8]

Concrete Waste Management: Leftover concrete, whether hardened or plastic, should be

recycled whenever possible.[11] Crushed concrete can be repurposed as a base material for

roads or new construction projects.[11][12] Modern recycling systems can separate

aggregates and water for reuse.[13][14]

Scrap Metal Recycling: The majority of the HZS60 plant is composed of steel and other

metals, which have significant recycling value.

Site Cleanup and Remediation: Once the plant has been removed, the site should be

thoroughly cleaned. If the initial assessment revealed any contamination, soil and

groundwater remediation may be necessary to restore the area to its original condition.

Regulatory Compliance
Throughout the entire disposal process, it is imperative to adhere to all relevant environmental

and safety regulations. In the United States, this includes regulations set forth by the

Occupational Safety and Health Administration (OSHA) for worker safety during dismantling[8]

and the Environmental Protection Agency (EPA) for waste disposal.[15][16] It is also important

to comply with state and local ordinances regarding construction and demolition waste.[17][18]

Logical Workflow for HZS60 Disposal
The following diagram illustrates the step-by-step process for the proper disposal of an HZS60
concrete batching plant.
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A flowchart outlining the three main phases of HZS60 concrete batching plant disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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